3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C26H31N3O5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C26H31N3O5/c1-16(2)15-34-20-11-10-17(14-21(20)33-4)25-22-23(18-8-5-6-9-19(18)30)27-28-24(22)26(31)29(25)12-7-13-32-3/h5-6,8-11,14,16,25,30H,7,12-13,15H2,1-4H3,(H,27,28)
• InChI Key: LAYIMGMCXKXJLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCCOC)NN=C3C4=CC=CC=C4O)OC

Description

The compound 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazolone derivative characterized by a fused bicyclic core with multiple aromatic and aliphatic substituents. Key structural features include:

• A 3-methoxy-4-(2-methylpropoxy)phenyl group at position 4, introducing steric bulk and lipophilicity.
• A 3-methoxypropyl chain at position 5, enhancing solubility compared to alkyl chains without ether linkages.

This compound’s design leverages substituent diversity to modulate electronic, steric, and pharmacokinetic properties, making it relevant for applications in medicinal chemistry and materials science.

Biological Activity

The compound 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one, identified by its CAS number 872867-14-6, is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into the compound's chemical characteristics, biological activities, and relevant research findings.

Chemical Characteristics

The molecular formula of the compound is $C_{25}H_{33}N_{3}O_{4}$ with a molecular weight of 439.5 g/mol. The structural complexity of this compound suggests potential interactions with various biological targets.

Property	Value
Molecular Formula	C25H33N3O4
Molecular Weight	439.5 g/mol
CAS Number	872867-14-6
LogP	4.273
Polar Surface Area	88.808 Ų
Hydrogen Bond Acceptors	7
Hydrogen Bond Donors	3

Biological Activity Overview

Research indicates that compounds in the dihydropyrrolo[3,4-c]pyrazol class exhibit a variety of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The specific compound under discussion has shown promise in several areas:

Anti-inflammatory Activity

Studies have demonstrated that derivatives of dihydropyrrolo[3,4-c]pyrazol exhibit significant anti-inflammatory properties. For instance, compounds structurally related to the target compound have been shown to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) .

Anticancer Potential

The compound has been included in various screening libraries targeting cancer cells. Preliminary studies suggest that it may induce apoptosis in cancer cells through mechanisms involving the modulation of apoptotic pathways . Its structural analogs have also been reported to inhibit tumor growth in vitro and in vivo models .

Neuroprotective Effects

Research indicates that similar compounds may possess neuroprotective properties by reducing oxidative stress and inflammation in neural tissues. This could be beneficial for conditions such as Alzheimer's disease and Parkinson's disease .

Case Studies and Research Findings

• Study on Anti-inflammatory Effects : A study published in a peer-reviewed journal highlighted the ability of dihydropyrrolo[3,4-c]pyrazol derivatives to reduce inflammation markers in animal models of arthritis . The study found a dose-dependent reduction in paw swelling and serum levels of inflammatory cytokines.
• Anticancer Activity Assessment : In vitro assays conducted on various cancer cell lines demonstrated that the target compound significantly inhibited cell proliferation at concentrations as low as 10 µM. The mechanism was linked to cell cycle arrest and apoptosis induction .
• Neuroprotection in Animal Models : A recent investigation into neuroprotective effects showed that treatment with related compounds improved cognitive function in mice subjected to oxidative stress models. Behavioral tests indicated enhanced memory retention and reduced neuronal damage .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer properties of compounds structurally related to 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one. For instance, similar pyrazol derivatives have demonstrated significant antiproliferative effects against various cancer cell lines. A notable example is the compound 4-[3-(5-bromo-2-hydroxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]-5H-thiazol-2-one, which exhibited a growth inhibition concentration (GI50) of 0.0351 µM against leukemic cells and 0.248 µM against ovarian cancer cells .

Drug Discovery Applications

The unique structural characteristics of 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one make it a valuable candidate in drug discovery:

• Screening Libraries : This compound is included in various screening libraries for anticancer and antiviral agents. It has been identified as part of collections targeting specific receptors and pathways involved in disease processes .
• Natural Product-Like Compound Libraries : Its structural resemblance to naturally occurring compounds allows it to be a part of libraries designed to mimic natural products, which are often biologically active and can lead to novel therapeutic agents .

Case Study 1: Anticancer Efficacy

In a recent study focused on the synthesis and evaluation of novel pyrazol derivatives, compounds similar to 3-(2-hydroxyphenyl)-4-[3-methoxy-4-(2-methylpropoxy)phenyl]-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one were tested for their anticancer properties. The results indicated that these derivatives displayed selective cytotoxicity against various cancer cell lines while showing minimal effects on normal cells. This selectivity is crucial for developing safer cancer therapies .

Case Study 2: Antiviral Activity

Another study investigated the antiviral potential of structurally related compounds. The findings suggested that certain derivatives could inhibit viral replication effectively, making them candidates for further development as antiviral agents. The mechanism involved interference with viral entry or replication processes within host cells .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Key Properties
Target Compound	3: 2-hydroxyphenyl; 4: 3-methoxy-4-(2-methylpropoxy)phenyl; 5: 3-methoxypropyl	C₃₀H₃₆N₃O₆*	~558.63	High lipophilicity (logP ~4.2); moderate solubility in polar aprotic solvents
Compound [RN: AC1OB49V]	3: 2-hydroxyphenyl; 4: 3,4,5-trimethoxyphenyl; 5: 3-hydroxypropyl	C₂₄H₂₅N₃O₇	467.47	Higher polarity (logP ~2.8) due to 3-hydroxypropyl and trimethoxy groups; prone to tautomerism
Compound [CAS: 879960-83-5]	3: 2-hydroxyphenyl; 4: 4-methoxyphenyl; 5: propyl	C₂₁H₂₁N₃O₃	363.41	Lower steric hindrance; reduced solubility in water (<0.1 mg/mL)

*Estimated based on structural analysis.

Key Observations:

Lipophilicity : The target compound’s 2-methylpropoxy and methoxypropyl groups increase logP compared to ’s hydroxypropyl and ’s propyl, suggesting better membrane permeability .

Hydrogen Bonding: The 2-hydroxyphenyl group in all three compounds enables intramolecular hydrogen bonding, stabilizing enol tautomers (as noted in for analogous hydroxypyrazoles) .

Q & A

Basic Research Questions

Q. What are the methodological considerations for optimizing the synthesis of this compound to improve yield and purity?

• Answer : Synthesis optimization involves stepwise adjustments to reaction conditions. For example, refluxing with chloranil in xylene (25–30 hours) followed by NaOH treatment and recrystallization from methanol can enhance purity . To improve yield, explore solvent polarity (e.g., ethanol vs. dioxane) and catalysts (e.g., calcium hydroxide for benzoylation steps) . Monitor intermediates via TLC (toluene:ethyl acetoacetate:water = 8.7:1.2:1.1) to identify side products .

Q. Which analytical techniques are most effective for characterizing structural and purity attributes?

• Answer : Use a combination of:

• FTIR to confirm functional groups (e.g., hydroxyl, carbonyl).
• HPLC for purity assessment, especially for detecting residual solvents or by-products.
• NMR (1H/13C) to verify substituent positions and diastereomeric ratios.
• Mass spectrometry for molecular weight validation. Recrystallization in ethanol or methanol is critical for achieving >95% purity .

Q. How can researchers design initial bioactivity assays to evaluate anticancer or enzyme inhibitory potential?

• Answer : Use in vitro assays with cell lines (e.g., MTT assay for cytotoxicity) and enzyme targets (e.g., kinase inhibition). Include positive controls (e.g., doxorubicin for anticancer screening) and dose-response curves (0.1–100 µM). Ensure replicates (n=4) and randomized block designs to minimize bias .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activity data across studies?

• Answer : Discrepancies often arise from variations in assay conditions (e.g., serum concentration, pH). Standardize protocols using guidelines like OECD 423 for toxicity or CLSI M07 for antimicrobial activity. Cross-validate results with orthogonal assays (e.g., apoptosis markers alongside cytotoxicity data) .

Q. How can structure-activity relationship (SAR) studies be systematically conducted for this compound?

• Answer : Synthesize analogs with targeted substitutions (e.g., replacing methoxy with fluorine or hydroxy groups) . Use computational tools (e.g., molecular docking) to prioritize substituents. Assess bioactivity changes via IC50 comparisons and correlate with electronic (Hammett constants) or steric parameters .

Q. What experimental designs are recommended for assessing environmental fate and ecotoxicological impacts?

• Answer : Follow tiered testing:

• Phase 1 : Determine hydrolysis/photolysis rates under varying pH/UV conditions.
• Phase 2 : Use OECD 301 biodegradation tests (e.g., closed bottle method).
• Phase 3 : Acute toxicity assays with Daphnia magna or Vibrio fischeri. Include abiotic controls and measure metabolites via LC-MS .

Q. How should stability studies be designed to predict shelf-life under different storage conditions?

• Answer : Conduct accelerated stability testing (40°C/75% RH for 6 months) per ICH Q1A guidelines. Monitor degradation via HPLC and identify products using high-resolution MS. For photostability, expose samples to 1.2 million lux hours .

Q. What computational approaches are suitable for predicting physicochemical properties or binding affinities?

• Answer : Use in silico tools such as:

• QSPR models for logP and solubility predictions.
• Molecular dynamics simulations to assess membrane permeability.
• Docking software (AutoDock Vina) to map interactions with target proteins (e.g., kinases). Validate predictions with experimental logD (shake-flask method) .